Cas no 13979-17-4 (methyl 3-ethylpent-2-enoate)

• Product Name: methyl 3-ethylpent-2-enoate
• CAS No: 13979-17-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD23726757
• CID: 2657797
• PubChem ID: 588380
• Update Time: 2025-05-20

methyl 3-ethylpent-2-enoate Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-pentenoic acid methyl ester
• methyl 3-ethylpent-2-enoate
• methyl3-ethylpent-2-enoate
• Methyl 3-ethyl-2-pentenoate
• SCHEMBL5562579
• EN300-99862
• AKOS017568663
• 3-ethyl-pent-2-enoic acid methyl ester
• 3-ethyl pent-2-enoic acid methyl ester
• DTXSID60343228
• 13979-17-4
• 2-Pentenoic acid, 3-ethyl-, methyl ester

• MDL： MFCD23726757
• Inchi： 1S/C8H14O2/c1-4-7(5-2)6-8(9)10-3/h6H,4-5H2,1-3H3
• InChI Key： KHCHUBDYIXGFBM-UHFFFAOYSA-N
• SMILES： O(C)C(/C=C(\CC)/CC)=O

Computed Properties

• Exact Mass: 142.099379685Da
• Monoisotopic Mass: 142.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 3-ethylpent-2-enoate

Exploring the Properties and Applications of Methyl 3-ethylpent-2-enoate (CAS No. 13979-17-4)

Methyl 3-ethylpent-2-enoate (CAS No. 13979-17-4) is an organic ester compound widely recognized for its versatile applications in the fragrance, flavor, and specialty chemical industries. This unsaturated ester, characterized by its fruity and floral aroma, has garnered significant attention due to its unique molecular structure and functional properties. As consumer demand for natural and synthetic aroma compounds grows, understanding the role of methyl 3-ethylpent-2-enoate becomes increasingly important.

The chemical structure of methyl 3-ethylpent-2-enoate features a pent-2-enoate backbone with an ethyl substituent at the 3-position and a methyl ester group. This configuration contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers and manufacturers often explore its potential in creating flavor enhancers, perfume ingredients, and bioactive compounds. With the rise of green chemistry and sustainable production methods, the synthesis of 13979-17-4 has also been optimized to reduce environmental impact.

One of the most searched questions about methyl 3-ethylpent-2-enoate revolves around its safety profile and regulatory status. Unlike many volatile organic compounds, this ester is generally regarded as safe for use in controlled concentrations. Its applications in food-grade flavors and cosmetic formulations have been well-documented, aligning with global standards such as those set by the FDA and IFRA. Additionally, its low toxicity and biodegradability make it a preferred choice for eco-conscious brands.

In the context of market trends, methyl 3-ethylpent-2-enoate is often compared to similar esters like methyl hexenoate or ethyl pentenoate. However, its distinct olfactory properties—reminiscent of apple and berry notes—set it apart in the competitive landscape of aroma chemicals. Perfumers frequently use it to create top notes in fruity and floral fragrances, while food scientists leverage its flavor-modifying capabilities to enhance sweet and tangy profiles.

From a technical perspective, the synthesis of CAS No. 13979-17-4 typically involves esterification or transesterification reactions under mild conditions. Recent advancements in catalytic processes have improved yield and purity, addressing common challenges such as isomer formation and byproduct control. These innovations are particularly relevant to industries prioritizing high-purity ingredients for premium applications.

Another hot topic is the potential of methyl 3-ethylpent-2-enoate in biotechnology and pharmaceutical research. Preliminary studies suggest its derivatives may exhibit bioactive properties, though further clinical validation is needed. This aligns with the growing interest in natural-derived compounds for therapeutic and nutraceutical uses.

For manufacturers and suppliers, ensuring the consistent quality of 13979-17-4 is critical. Analytical techniques like GC-MS and HPLC are routinely employed to verify its composition. Storage recommendations typically emphasize protection from oxidation and moisture, as these factors can alter its sensory attributes.

In summary, methyl 3-ethylpent-2-enoate (CAS No. 13979-17-4) stands out as a multifunctional ester with broad industrial relevance. Its applications span fragrance design, flavor engineering, and emerging fields like green synthesis. As research continues to uncover new possibilities, this compound is poised to remain a key player in the specialty chemicals sector.